Synthesis and evaluation of phosphorodithioate-based hydrogen sulfide donors†

Molecular BioSystems Pub Date: 2013-07-05 DOI: 10.1039/C3MB70145J

Abstract

A series of O-aryl- and alkyl-substituted phosphorodithioates were designed and synthesized as hydrogen sulfide (H2S) donors. H2S releasing capability of these compounds was evaluated using fluorescence methods. O-aryl substituted donors showed slow and sustained H2S release while O-alkylated compounds showed very weak H2S releasing capability. We also evaluated donors' protective effects against hydrogen peroxide (H2O2)-induced oxidative damage in myocytes and donors' toxicity toward B16BL6 mouse melanoma cells.

Graphical abstract: Synthesis and evaluation of phosphorodithioate-based hydrogen sulfide donors
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